(1-(4-Fluorophenyl)cyclopropyl)(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone

• IUPAC Name: [1-(4-fluorophenyl)cyclopropyl]-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone
• InChI: InChI=1S/C17H20FNO2S/c18-14-3-1-13(2-4-14)16(5-6-16)15(20)19-9-7-17(8-10-19)21-11-12-22-17/h1-4H,5-12H2
• InChI Key: WMOSZRCYKLULGU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)N3CCC4(CC3)OCCS4
• Molecular Formula: C17H20FNO2S
• Molecular Weight: 321.4 g/mol

Description

(1-(4-Fluorophenyl)cyclopropyl)(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone is a novel compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a spirocyclic ketone that exhibits unique pharmacological properties, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Synthesis and Optimization for Antitubercular Activities

Researchers have explored the synthesis and optimization of derivatives of this compound for antitubercular activities. For instance, a study focused on synthesizing a series of [4-(aryloxy)phenyl]cyclopropyl methanones which were evaluated for their in vitro activity against Mycobacterium tuberculosis H37Rv. Certain derivatives showcased promising minimum inhibitory concentrations (MIC), indicating potential as antitubercular agents (Bisht et al., 2010).

Potential as Anti-mycobacterial Agents

In another study, an efficient synthesis method for aryloxyphenyl cyclopropyl methanones was reported, showcasing a new class of anti-mycobacterial agents. These compounds displayed MICs against M. tuberculosis in vitro, highlighting their potential as therapeutic options for treating tuberculosis (Dwivedi et al., 2005).

Analgesic Activity Research

The analgesic properties of related spiro heterocyclic compounds have been investigated, revealing significant activity in various pain assays. This research suggests the therapeutic potential of such compounds in pain management, highlighting the importance of the core structural features for analgesic efficacy (Cohen et al., 1978).

Exploration in Antiviral Drug Development

The structural scaffold of 1-thia-4-azaspiro[4.5]decan-3-one derivatives has been evaluated against human coronavirus and influenza virus, revealing compounds that inhibit virus replication. This underscores the versatility of this scaffold in antiviral drug development, with some compounds showing comparable activity to known inhibitors (Apaydın et al., 2019).

Contributions to HIV Entry Inhibitor Research

Research into the CCR5 receptor-based mechanism of action has identified compounds that act as potent noncompetitive allosteric antagonists with significant antiviral effects for HIV-1. This area of study highlights the potential therapeutic applications of derivatives in treating HIV by targeting specific receptor mechanisms (Watson et al., 2005).